Cas no 1807213-75-7 (6-Bromo-2-iodo-3-(trifluoromethoxy)aniline)

• Product Name: 6-Bromo-2-iodo-3-(trifluoromethoxy)aniline
• CAS No: 1807213-75-7
• MF: C₇H₄BrF₃INO
• MW: 381.916443824768
• CID: 4977393
• Update Time: 2025-05-25

6-Bromo-2-iodo-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-iodo-3-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF3INO/c8-3-1-2-4(5(12)6(3)13)14-7(9,10)11/h1-2H,13H2
• InChI Key： DFAFDDMZGXOICQ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1OC(F)(F)F)Br)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2

Additional information on 6-Bromo-2-iodo-3-(trifluoromethoxy)aniline

6-Bromo-2-Iodo-3-(Trifluoromethoxy)Aniline: A Comprehensive Overview

The compound 6-Bromo-2-Iodo-3-(Trifluoromethoxy)Aniline, with the CAS number 1807213-75-7, is a highly specialized aromatic amine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 6-position, an iodine atom at the 2-position, and a trifluoromethoxy group at the 3-position of the aniline ring. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block for various chemical transformations.

Recent advancements in synthetic methodologies have further highlighted the versatility of 6-Bromo-2-Iodo-3-(Trifluoromethoxy)Aniline. Researchers have employed this compound as a key intermediate in the construction of bioactive molecules, particularly in the development of potential anticancer agents. For instance, studies have demonstrated that derivatives of this compound exhibit promising cytotoxic activity against various cancer cell lines, suggesting its potential role in drug discovery efforts. The trifluoromethoxy group, known for its electron-withdrawing properties, plays a crucial role in modulating the pharmacokinetic profiles of these compounds, enhancing their bioavailability and stability.

In addition to its applications in therapeutic chemistry, 6-Bromo-2-Iodo-3-(Trifluoromethoxy)Aniline has also found utility in materials science. Its ability to undergo metal-catalyzed cross-coupling reactions has made it an invaluable substrate for the synthesis of advanced materials, such as conductive polymers and high-performance electronics. Recent investigations have explored its use in creating self-healing materials, where the compound's reactivity under specific conditions enables dynamic bonding and repair mechanisms.

The synthesis of 6-Bromo-2-Iodo-3-(Trifluoromethoxy)Aniline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. A common approach involves the sequential introduction of substituents onto an aniline backbone, utilizing reagents such as bromine gas for bromination and iodine-based reagents for iodination. The trifluoromethoxy group is often introduced via nucleophilic aromatic substitution or coupling reactions with appropriate triflate precursors.

From an environmental standpoint, the handling and disposal of CAS 1807213-75-7 must adhere to established safety protocols to minimize ecological impact. Its stability under standard storage conditions makes it suitable for long-term preservation, provided it is kept away from light and moisture. However, its reactivity under certain conditions necessitates careful handling during synthesis and application.

In conclusion, 6-Bromo-2-Iodo-3-(Trifluoromethoxy)Aniline stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly significant role in advancing both therapeutic and materials science innovations.